7-[2-(biphenyl-4-yl)-2-oxoethoxy]-3,4,8-trimethyl-2H-chromen-2-one

Specification

• Molecular Formula: C26H22O4
• Molecular Weight: 398.4 g/mol
• IUPAC Name: 3,4,8-trimethyl-7-[2-oxo-2-(4-phenylphenyl)ethoxy]chromen-2-one
• Standard InChI: InChI=1S/C26H22O4/c1-16-17(2)26(28)30-25-18(3)24(14-13-22(16)25)29-15-23(27)21-11-9-20(10-12-21)19-7-5-4-6-8-19/h4-14H,15H2,1-3H3
• Standard InChI Key: WEQSVGTYHLHBBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2C)OCC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)C

Introduction

Synthesis and Preparation

While specific synthesis details for 7-[2-(Biphenyl-4-yl)-2-oxoethoxy]-3,4,8-trimethyl-2H-chromen-2-one are not provided, similar chromene derivatives are often synthesized through condensation reactions involving salicylaldehydes and appropriate reagents. The biphenyl moiety could be introduced via a suitable esterification or etherification reaction.

Potential Applications

Given its structural complexity and the presence of a biphenyl group, this compound might exhibit interesting optical or electronic properties, making it suitable for materials science applications. Additionally, the chromene core could confer biological activity, potentially useful in pharmaceutical research.

Potential Applications Table:

Field	Potential Use
Materials Science	Optical or Electronic Properties
Pharmaceuticals	Biological Activity (e.g., Antioxidant, Anti-inflammatory)

Research Challenges and Future Directions

The lack of detailed analytical data and biological activity studies for 7-[2-(Biphenyl-4-yl)-2-oxoethoxy]-3,4,8-trimethyl-2H-chromen-2-one presents a significant challenge. Future research should focus on synthesizing this compound with high purity and evaluating its biological and materials science applications through comprehensive spectroscopic and biological assays.